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The table below summarizes key findings from real-world studies on insulin degludec.

Study &
Population

Study Design &
Duration

Key Efficacy Findings
(HbA1c reduction)

Key Safety Findings
(Hypoglycemia & Weight)

| T2DM (Italy; Add-on) [1] Basal insulin-naïve | Observational, Retrospective ~9.7 months | - HbA1c:

-1.68%

Fasting Blood Glucose: -64.7 mg/dL | - Weight gain: Not statistically significant | | T2DM (Italy;
Switch) [1] Switched from other basal insulin | Observational, Retrospective ~9.7 months | - HbA1c:
-0.57%
Fasting Blood Glucose: -28.1 mg/dL | - Benefit: Reduced overall, nocturnal, and severe
hypoglycemia | | T2DM (US; Insulin-naïve) [2] degludec vs. glargine U300 | Retrospective Cohort

180 days | - HbA1c reduction vs. glargine U300: -0.27% | - Reduction in rate and likelihood of
hypoglycemia vs. glargine U300 | | T1DM & T2DM (Thailand) [3] | Prospective, Observational 12

months | - T1DM: -0.5%
T2DM: -0.8% | - Minimal weight gain (T1DM: +0.9 kg)

Minimal weight loss (T2DM: -0.4 kg) |
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Comparison with Other Basal Insulins

Real-world evidence suggests that insulin degludec may offer advantages over other long-acting insulins

like insulin glargine U300.

Superior HbA1c Reduction: A large US real-world study (CONFIRM) of insulin-naïve patients with

T2DM found that insulin degludec was associated with a significantly greater reduction in HbA1c
after 180 days compared to insulin glargine U300 (-0.27% difference) [2].

Lower Hypoglycemia Risk: The same study reported that patients on degludec experienced a
greater reduction in both the rate and the likelihood of hypoglycemic events compared to those on

glargine U300 [2].
Higher Treatment Persistence: Patients treated with degludec were 27% less likely to discontinue
their treatment compared to those on glargine U300, indicating better long-term treatment acceptance
[2].

Comparison with GLP-1 Receptor Agonist Combinations

IDegLira is a fixed-ratio combination of insulin degludec and the GLP-1 receptor agonist liraglutide. A

meta-analysis of randomized controlled trials shows how this combination compares to insulin degludec

alone [4].

Outcome Measure IDegLira vs. Insulin Degludec Alone (Mean Difference)

HbA1c Reduction -0.79% greater reduction [4]

Body Weight -1.62 kg [4]

Fasting Plasma Glucose -0.45 mmol/L [4]

Systolic Blood Pressure -2.23 mmHg [4]

Daily Insulin Dose Significantly lower [4]

Mechanism of Action and Pharmacokinetic Profile
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Insulin degludec's clinical performance is rooted in its unique pharmacokinetic properties.

Ultra-Long Duration: Insulin degludec has a mechanism of action that provides a duration of action
longer than 24 hours. Its half-life is approximately 25 hours, which allows for once-daily dosing at any

time of day [5] [6].
Stable Action Profile: After subcutaneous injection, insulin degludec forms multi-hexamer chains

that slowly dissociate to release monomeric insulin into the bloodstream. This creates a stable and
flat pharmacokinetic profile with low peak-to-trough fluctuation [7]. This stable release is credited

with contributing to the lower risk of hypoglycemia, especially during the night [1].

The diagram below illustrates this unique mechanism of action.
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Detailed Experimental Protocols from Key Studies

To assess the robustness of the evidence, here are the methodologies from the cited real-world studies.
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CONFIRM Study (US) [2]

Design: Non-interventional, retrospective cohort study using real-world data from electronic
medical records.

Participants: Insulin-naïve adults with T2DM initiating degludec or glargine U300.
Matching: Used propensity-score matching to ensure comparability between the degludec and

glargine U300 groups (n=2028 each).
Outcomes: Primary endpoint was change in HbA1c at 180 days. Hypoglycemia was identified

using ICD-9/10 codes.

Italian Multicenter Study [1]

Design: Observational, retrospective longitudinal study based on a chart review.

Participants: Patients with T2DM starting degludec, stratified into "add-on" (insulin-naïve) and
"switch" (from other basal insulin) groups.

Data Collection: Clinical data (HbA1c, blood glucose, weight, hypoglycemia episodes) were
collected at baseline and follow-up visits for approximately 9.7 months.

Hypoglycemia Definition: Overall hypoglycemia was defined as blood glucose <70 mg/dL;
severe hypoglycemia required third-party assistance.

Conclusion

In summary, real-world evidence consistently shows that insulin degludec is an effective basal insulin that

provides:

Significant HbA1c reductions in both type 1 and type 2 diabetes [3] [2] [1].
A favorable safety profile, with a particularly strong real-world signal for reduced hypoglycemia
compared to other basal insulins [2] [1].
The potential for combination with a GLP-1 RA (IDegLira) to achieve superior glycemic control and

weight outcomes compared to degludec alone [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6590449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6250625/
https://www.smolecule.com/products/s951481?utm_src=pdf-body
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/a-0899-5118
https://pmc.ncbi.nlm.nih.gov/articles/PMC6590449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6250625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6590449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6250625/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2025.1643386/full
https://www.smolecule.com/products/s951481?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s951481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Impact of Insulin in Type 2 Diabetes: Real-World Degludec on... Data [pmc.ncbi.nlm.nih.gov]

2. A comparative effectiveness study of degludec and insulin glargine... [pmc.ncbi.nlm.nih.gov]

3. Thieme E-Journals - Experimental and Clinical Endocrinology... [thieme-connect.de]

4. Frontiers | IDeglira vs insulin for type 2 diabetes... degludec [frontiersin.org]

5. - Drugs.com Insulin degludec Alternatives Compared [drugs.com]

6. - Wikipedia Insulin degludec [en.wikipedia.org]

7. , The New Generation Basal Insulin or Just another... Degludec Insulin [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Summary of Real-World Clinical Outcomes for Insulin Degludec].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b951481#real-

world-evidence-insulin-degludec-clinical-outcomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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